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Compound of Interest

Compound Name: Methyl 10-methyldodecanoate

Cat. No.: B3044303

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, immediate safety and logistical information for the proper
disposal of methyl 10-methyldodecanoate.

Disclaimer: No specific safety data sheet (SDS) for methyl 10-methyldodecanoate was found.
The following guidance is based on the safety data for a closely related compound, methyl
dodecanoate (also known as methyl laurate, CAS No. 111-82-0). It is imperative to conduct a
site-specific risk assessment and consult with your institution's environmental health and safety
(EHS) department for specific disposal requirements.

l. Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are equipped with the appropriate
Personal Protective Equipment (PPE) to minimize exposure risks.

o Eye and Face Protection: Wear chemical safety goggles or glasses that conform to OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin contact.[1]
Long-sleeved clothing is recommended.

e Respiratory Protection: Under normal use conditions with adequate ventilation, no
respiratory protection is typically needed.[1] However, if aerosols may be generated, use a
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particle filter respirator.

o Ventilation: Always handle methyl 10-methyldodecanoate in a well-ventilated area, such as
a laboratory fume hood, to avoid inhalation of vapors.[2]

Il. Quantitative Data Summary

The following table summarizes key quantitative data for the proxy compound, methyl
dodecanoate. This information is crucial for understanding its physical properties and potential

hazards.
Property Value
Molecular Formula C13H2602
Molecular Weight 214.35 g/mol
Appearance Light yellow liquid
Odor Fatty odor
Melting Point/Range 4-5°C/39.2-41°F
Boiling Point/Range 261 °C/501.8 °F @ 760 mmHg
Flash Point >110°C/>230°F
Specific Gravity 0.870
Water Solubility Insoluble

Data sourced from Fisher Scientific Safety Data Sheet for Methyl dodecanoate.[1]

lll. Step-by-Step Disposal Protocol

Follow these procedural steps for the safe disposal of methyl 10-methyldodecanoate.
Step 1: Waste Identification and Segregation

» Classification: Chemical waste generators must determine if a discarded chemical is
classified as hazardous waste.[1] While methyl dodecanoate is not listed as a hazardous
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waste by RCRA, state and local regulations may vary. It is considered very toxic to aquatic
life.[1][3]

e Segregation: Do not mix methyl 10-methyldodecanoate with other waste streams. Keep it
in its original or a compatible, properly labeled container.

Step 2: Container Management

o Container Selection: Use a suitable, closed container for disposal.[1][2] Ensure the container
is not reactive with the chemical.

o Labeling: Clearly label the waste container with the full chemical name ("Methyl 10-
methyldodecanoate"), the approximate quantity, and any relevant hazard warnings (e.g.,
"Environmental Hazard").

Step 3: Spill Management
In the event of a small spill, follow these procedures:
» Ensure Adequate Ventilation: Maintain good ventilation in the spill area.[1]

o Absorb Spill: Soak up the spill with an inert absorbent material such as vermiculite, dry sand,
or earth.[1][2]

o Collect Waste: Carefully collect the absorbed material and place it into a suitable, closed
container for disposal.[1][2]

o Decontaminate Area: Clean the spill area thoroughly with soap and water.

» Report Large Spills: Local authorities should be advised if significant spillages cannot be
contained.[1]

Step 4: Final Disposal

» Professional Disposal Service: Contact a licensed professional waste disposal service to
dispose of this material.[2] Chemical waste generators must consult local, regional, and
national hazardous waste regulations to ensure complete and accurate classification and
disposal.[1]
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e Environmental Protection: Do not allow the product to enter drains, surface water, or ground
water systems, as it is very toxic to aquatic organisms.[1][3][4]

IV. Experimental Workflow and Logical
Relationships

The following diagram illustrates the logical workflow for the proper disposal of methyl 10-
methyldodecanoate.
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Caption: Logical workflow for the proper disposal of methyl 10-methyldodecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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